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Compound of Interest

Compound Name: 1-(2-Chlorobenzoyl)pyrrolidine
CAS No.: 70657-66-8
Cat. No.: B2976824

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (2-Chlorophenyl)(pyrrolidin-1-
yl)methanone, a molecule of interest in medicinal chemistry and organic synthesis. This
document delves into its molecular structure, nomenclature, synthesis, and physicochemical
properties, offering field-proven insights and detailed methodologies for its preparation and
characterization.

Molecular Structure and Nomenclature

(2-Chlorophenyl)(pyrrolidin-1-yl)methanone is a tertiary amide consisting of a 2-chlorobenzoyl
group attached to the nitrogen atom of a pyrrolidine ring.

Molecular Formula: C11H12CINO[1][2]

Molecular Weight: 209.67 g/mol [1][2]
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IUPAC Name: (2-Chlorophenyl)(pyrrolidin-1-yl)methanone[1]
CAS Number: 70657-66-8[1][2]

Synonyms: 1-(2-Chlorobenzoyl)pyrrolidine[1][2]

Structural Elucidation

The molecule's architecture is defined by the planar 2-chlorophenyl ring and the saturated, five-
membered pyrrolidine ring, linked by a carbonyl bridge. The chlorine atom at the ortho position
of the phenyl ring introduces steric and electronic effects that influence the molecule's
conformation and reactivity. The amide bond exhibits partial double bond character, leading to
restricted rotation around the C-N bond. This can result in the presence of cis and trans
rotamers in solution, which can be observed using dynamic NMR techniques.[3]

Caption: 2D Molecular Structure of (2-Chlorophenyl)(pyrrolidin-1-yl)methanone

Synthesis and Purification

The primary and most direct route to synthesize (2-Chlorophenyl)(pyrrolidin-1-yl)methanone is
through the acylation of pyrrolidine with 2-chlorobenzoyl chloride. This is a classic Schotten-
Baumann reaction, typically carried out in the presence of a base to neutralize the hydrochloric
acid byproduct.

Synthesis of the Precursor: 2-Chlorobenzoyl Chloride

The necessary precursor, 2-chlorobenzoyl chloride, can be readily synthesized from 2-
chlorobenzoic acid. A common and effective method involves the use of thionyl chloride
(SOCI2).[1][4]

Reaction: 2-Cl-CsH4COOH + SOCl2 — 2-C|-CeH4COCI + SO2 + HCI

““““ D
SOz (g) + HCI (g)

Reflux in
inert solvent
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Caption: Synthesis pathway for 2-Chlorobenzoyl Chloride.
Experimental Protocol:

e To a round-bottom flask equipped with a reflux condenser and a gas outlet, add 2-
chlorobenzoic acid (1 equivalent).

e Add an excess of thionyl chloride (SOCI2) (e.g., 2-3 equivalents), which can also serve as
the solvent. Alternatively, an inert solvent like toluene can be used.[4]

o Gently heat the mixture to reflux. The reaction progress can be monitored by the cessation of
gas evolution (SO2 and HCI).

» After the reaction is complete (typically 1-3 hours), remove the excess thionyl chloride by
distillation.

 Purify the resulting 2-chlorobenzoyl chloride by vacuum distillation to obtain a clear, colorless
to pale yellow liquid.[1]

Synthesis of (2-Chlorophenyl)(pyrrolidin-1-yl)methanone

Reaction: 2-CI-CeéHaCOCI + C4aHoN — (2-Cl-CeHa)(CaHsN)CO + HCI

[ ] Base (e.g., EtaN) in [ ]
DCMorTHF  Z__
“““ Triethylammonium
Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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